Cas no 125366-77-0 (1-Naphthalenecarboxaldehyde,2,7,8-trihydroxy-)

• Product Name: 1-Naphthalenecarboxaldehyde,2,7,8-trihydroxy-
• CAS No: 125366-77-0
• MF: C₁₁H₈O₄
• MW: 204.178823471069
• CID: 235585
• PubChem ID: 25217674
• Update Time: 2025-04-19

1-Naphthalenecarboxaldehyde,2,7,8-trihydroxy- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxaldehyde,2,7,8-trihydroxy-
• 1-Naphthalenecarboxaldehyde, 2,7,8-trihydroxy- (9CI)
• 2,7,8-TRIHYDROXYNAPHTHALENE-1-CARBALDEHYDE
• 125366-77-0
• 2,7,8-Trihydroxy-1-naphthaldehyde

• Inchi： 1S/C11H8O4/c12-5-7-8(13)3-1-6-2-4-9(14)11(15)10(6)7/h1-5,13-15H
• InChI Key： AHPVQKKHHIDVSQ-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC2=CC=C(C(C=O)=C21)O)O

Computed Properties

• Exact Mass: 204.04224
• Monoisotopic Mass: 204.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8A^2
• XLogP3: 2.1

Experimental Properties

• PSA: 77.76